Cas no 2375254-69-4 (Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate;hydrochloride)

• Product Name: Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate;hydrochloride
• CAS No: 2375254-69-4
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5823369
• PubChem ID: 145867373
• Update Time: 2025-10-28

Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate;hydrochloride
• rac-methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride
• EN300-7437049
• 2375254-69-4

• Inchi： 1S/C7H13NO2.ClH/c1-4(8)5-3-6(5)7(9)10-2;/h4-6H,3,8H2,1-2H3;1H/t4?,5-,6+;/m0./s1
• InChI Key： OXOBQTMJGRGEAE-DHSANDOESA-N
• SMILES： Cl.O(C)C([C@@H]1C[C@H]1C(C)N)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate;hydrochloride

Comprehensive Guide to Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 2375254-69-4)

Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 2375254-69-4) is a specialized chiral compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and biological activities. The (1R,2R) stereochemistry of this molecule makes it particularly valuable in asymmetric synthesis and drug development.

The molecular structure of Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride features a cyclopropane ring, an aminoethyl group, and a methyl ester moiety, all contributing to its reactivity and functionality. The hydrochloride salt form enhances its stability and solubility, making it more suitable for various experimental conditions. Researchers often seek this compound for its potential in creating novel therapeutic agents, especially in the fields of neurology and oncology.

One of the most searched questions related to this compound is: "What are the applications of chiral cyclopropane derivatives in drug discovery?" The answer lies in the ability of these compounds to act as rigid scaffolds that mimic natural substrates, thereby improving drug selectivity and reducing side effects. Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride is particularly useful in the synthesis of protease inhibitors and receptor modulators, which are hot topics in current pharmaceutical research.

Another trending topic in the scientific community is the use of chiral building blocks for green chemistry and sustainable synthesis. The enantiopure nature of Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride allows for more efficient reactions with minimal waste, aligning with the principles of green chemistry. This makes it a preferred choice for laboratories focusing on environmentally friendly synthetic routes.

From a commercial perspective, the demand for Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride has been steadily increasing due to its versatility in medicinal chemistry. Suppliers often highlight its high purity (>98%) and consistent quality, which are critical for reproducible research outcomes. The compound is typically available in small-scale quantities for research purposes, catering to academic institutions and pharmaceutical companies alike.

In terms of safety and handling, Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry place is recommended to maintain its stability. Researchers frequently search for "storage conditions for chiral cyclopropane derivatives" to ensure optimal shelf life and performance.

The synthesis of Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride involves multi-step organic reactions, often starting from readily available precursors. Detailed protocols can be found in peer-reviewed journals, addressing common queries like "how to synthesize chiral cyclopropane carboxylates." These methods typically emphasize the importance of stereocontrol to achieve the desired enantiomeric purity.

Looking ahead, the role of Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride in drug development is expected to grow, especially with advancements in targeted therapies. Its unique structural features make it a promising candidate for addressing unmet medical needs, such as resistant infections and complex neurological disorders. This aligns with the increasing interest in "next-generation chiral intermediates" among researchers and industry professionals.

In summary, Methyl (1R,2R)-2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 2375254-69-4) is a valuable chiral compound with broad applications in pharmaceutical research. Its stereochemical purity, functional versatility, and compatibility with green chemistry principles make it a sought-after reagent in modern synthetic laboratories. As the demand for enantioselective synthesis continues to rise, this compound is poised to play a pivotal role in the development of innovative therapeutic solutions.